Cas no 156119-60-7 (Adenosine, 2-(2-propynylthio)-)

• Product Name: Adenosine, 2-(2-propynylthio)-
• CAS No: 156119-60-7
• MF: C₁₃H₁₅N₅O₄S
• MW: 337.354300737381
• CID: 1330634
• PubChem ID: 45484443
• Update Time: 2025-04-20

Adenosine, 2-(2-propynylthio)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(2-propynylthio)-
• (2R,3R,4S,5R)-2-(6-amino-2-prop-2-ynylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 2-[(Prop-2-yn-1-yl)sulfanyl]adenosine
• CHEMBL578819
• (2R,3R,4S,5R)-2-(6-Amino-2-(prop-2-yn-1-ylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-(6-amino-2-(prop-2-ynylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• DTXSID90670438
• BDBM50300879
• 156119-60-7

• Inchi： 1S/C13H15N5O4S/c1-2-3-23-13-16-10(14)7-11(17-13)18(5-15-7)12-9(21)8(20)6(4-19)22-12/h1,5-6,8-9,12,19-21H,3-4H2,(H2,14,16,17)/t6-,8-,9-,12-/m1/s1
• InChI Key： DOQVBNTWSDZPPA-WOUKDFQISA-N
• SMILES： S(CC#C)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 337.08465
• Monoisotopic Mass: 337.08447515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 165Ų

Experimental Properties

• PSA: 139.54